4-Chloro-2-(3-chloro-5-fluorophenyl)benzoic acid, 95%
Overview
Description
4-Chloro-2-(3-chloro-5-fluorophenyl)benzoic acid, 95%, is an organic compound that has a wide range of applications and is used in a variety of fields such as chemistry, biochemistry, and materials science. This compound is a versatile building block and is used in many different types of chemical reactions. It is also used in the synthesis of other compounds and can be used as a starting material for the production of various drugs and pharmaceuticals.
Scientific Research Applications
4-Chloro-2-(3-chloro-5-fluorophenyl)benzoic acid, 95%, has a wide range of applications in scientific research. This compound is used as a building block in the synthesis of other compounds, such as drugs and pharmaceuticals. It is also used as a starting material for the synthesis of a variety of organic compounds and can be used in the study of the structure and function of proteins. In addition, this compound can be used as a substrate in enzyme-catalyzed reactions, and can be used in the study of the structure and function of enzymes.
Mechanism of Action
The mechanism of action of 4-Chloro-2-(3-chloro-5-fluorophenyl)benzoic acid, 95%, is not well understood. However, it is believed that the compound is able to bind to certain proteins and enzymes in the body, which can lead to changes in their structure and activity. In addition, this compound can act as an inhibitor of certain enzymes, which can lead to changes in the metabolism of certain molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-Chloro-2-(3-chloro-5-fluorophenyl)benzoic acid, 95%, are not well understood. However, it is believed that this compound can act as an inhibitor of certain enzymes, which can lead to changes in the metabolism of certain molecules. In addition, this compound can bind to certain proteins and enzymes in the body, which can lead to changes in their structure and activity.
Advantages and Limitations for Lab Experiments
The advantages of using 4-Chloro-2-(3-chloro-5-fluorophenyl)benzoic acid, 95%, in laboratory experiments include its versatility, as it can be used in a variety of different reactions and as a starting material for the synthesis of other compounds. It is also relatively easy to obtain and is widely available. The main limitation of this compound is its toxicity, as it can be harmful if not handled properly.
Future Directions
Future research on 4-Chloro-2-(3-chloro-5-fluorophenyl)benzoic acid, 95%, could focus on its potential applications in drug discovery and development. In addition, further research could be conducted on the biochemical and physiological effects of this compound, as well as its mechanism of action. Additionally, the synthesis method could be optimized to increase the yield and purity of the desired product. Finally, further studies could be conducted to explore the potential of this compound as a substrate in enzyme-catalyzed reactions.
Synthesis Methods
The synthesis of 4-Chloro-2-(3-chloro-5-fluorophenyl)benzoic acid, 95%, can be achieved through a variety of methods. The most common method is the reaction of 4-chlorobenzoic acid with 3-chloro-5-fluorophenol in the presence of an acid catalyst. This reaction produces a mixture of the desired product and by-products, which can be separated by column chromatography. Other methods for the synthesis of 4-Chloro-2-(3-chloro-5-fluorophenyl)benzoic acid, 95%, include the reaction of 4-chlorobenzoic acid with 3-chloro-5-fluorophenol and other aromatic compounds, such as 4-chloro-2-methoxyphenol.
properties
IUPAC Name |
4-chloro-2-(3-chloro-5-fluorophenyl)benzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H7Cl2FO2/c14-8-1-2-11(13(17)18)12(6-8)7-3-9(15)5-10(16)4-7/h1-6H,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OEVJEBPDIKADAZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)C2=CC(=CC(=C2)Cl)F)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H7Cl2FO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00690521 |
Source
|
| Record name | 3',5-Dichloro-5'-fluoro[1,1'-biphenyl]-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00690521 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
285.09 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261954-55-5 |
Source
|
| Record name | [1,1′-Biphenyl]-2-carboxylic acid, 3′,5-dichloro-5′-fluoro- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1261954-55-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3',5-Dichloro-5'-fluoro[1,1'-biphenyl]-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00690521 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
